Cas no 1806646-22-9 (1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806646-22-9
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 4980053
• Update Time: 2025-06-25

1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO3/c1-5(16)9(11)7-4-6(10(12,13)14)2-3-8(7)15(17)18/h2-4,9H,1H3
• InChI Key： HBUREWUWGFXAJP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C(F)(F)F)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806646-22-9)

1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806646-22-9, is characterized by its complex aromatic and aliphatic structure, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and nitro substituents, along with a trifluoromethyl group on the aromatic ring, endows this molecule with unique electronic and steric properties that are highly relevant for drug design and development.

The nitro group in the 2-nitro-5-(trifluoromethyl)phenyl moiety plays a crucial role in modulating the reactivity and pharmacokinetic behavior of the compound. Nitro groups are well-known for their ability to participate in redox reactions, which can be exploited to develop prodrugs or to enhance the metabolic stability of pharmaceuticals. Additionally, the trifluoromethyl group is a common pharmacophore that influences the lipophilicity and binding affinity of drug candidates, making it an attractive feature for medicinal chemists.

The bromine substituent at the 1-position of the propanone backbone introduces a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs. The combination of these functional groups makes 1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one a versatile building block for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry have highlighted the importance of understanding the electronic properties of such intermediates. The nitro group, being electron-withdrawing, significantly affects the reactivity at the adjacent carbon atoms, particularly in nucleophilic substitution reactions. This has been leveraged in designing catalytic systems that enhance the efficiency of transformations involving this compound. For instance, transition metal-catalyzed reactions have been optimized to utilize the bromine and nitro functionalities simultaneously, leading to streamlined synthetic routes.

In terms of biological activity, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme inhibition. The trifluoromethyl group enhances binding interactions by increasing lipophilicity, while the nitro group can serve as a scaffold for hydrogen bonding interactions with biological targets. Such features have been explored in developing treatments for neurological disorders, where precise modulation of receptor activity is essential.

The synthesis of 1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies, such as asymmetric synthesis and flow chemistry, have been employed to improve yield and enantioselectivity. These approaches align with current trends in pharmaceutical manufacturing, where sustainability and scalability are paramount.

Recent research has also focused on exploring greener alternatives for bromination and nitration processes. Catalytic methods that minimize waste and hazardous byproducts have been developed, reflecting a broader shift toward environmentally conscious chemistry. Such innovations not only enhance safety but also reduce costs associated with purification and waste disposal.

The role of this compound extends beyond traditional pharmaceutical applications. It has been investigated as a key intermediate in materials science, particularly in the development of organic semiconductors and liquid crystals. The electronic properties imparted by the aromatic substituents make it a candidate for designing novel optoelectronic materials with tailored functionalities.

Future directions in research may involve exploring derivatization strategies that introduce additional bioisosteric groups or heterocyclic moieties. Such modifications could lead to compounds with enhanced bioavailability or altered pharmacokinetic profiles. The flexibility offered by the bromine, nitro, and trifluoromethyl groups provides ample opportunities for structural diversification.

In conclusion,1-Bromo-1-(2-nitro-5-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1806646-22-9) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and pharmacologists alike, driving innovation in drug discovery and material science.